5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid

• Molecular Formula: C14H10BrFO3
• Molecular Weight: 325.13 g/mol
• IUPAC Name: 5-bromo-2-[(4-fluorophenoxy)methyl]benzoic acid
• InChI: InChI=1S/C14H10BrFO3/c15-10-2-1-9(13(7-10)14(17)18)8-19-12-5-3-11(16)4-6-12/h1-7H,8H2,(H,17,18)
• InChI Key: IPXBQYHWDOLIQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=C(C=C(C=C2)Br)C(=O)O)F

Description

5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid is a brominated benzoic acid derivative featuring a (4-fluorophenoxy)methyl substituent at the C2 position of the aromatic ring. Its molecular formula is C₁₄H₁₀BrFO₃, with a molecular weight of 325.13 g/mol. The benzoic acid core allows for hydrogen bonding and salt formation, which are critical for solubility and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid typically involves multiple steps:

Starting Materials: The synthesis begins with commercially available 5-bromo-2-methylbenzoic acid and 4-fluorophenol.

Etherification: The first step involves the etherification of 5-bromo-2-methylbenzoic acid with 4-fluorophenol in the presence of a base such as potassium carbonate and a suitable solvent like dimethylformamide (DMF).

Oxidation: The resulting intermediate is then oxidized using an oxidizing agent like potassium permanganate or chromium trioxide to convert the methyl group to a carboxylic acid group, yielding 5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This might include the use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Oxidation Reactions: The compound can undergo further oxidation to form derivatives with additional functional groups.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or primary amines in solvents such as ethanol or DMF.

Reduction: Lithium aluminum hydride in anhydrous ether.

Oxidation: Potassium permanganate in aqueous conditions.

Major Products

Substitution: Formation of 5-amino-2-((4-fluorophenoxy)methyl)benzoic acid.

Reduction: Formation of 5-Bromo-2-((4-fluorophenoxy)methyl)benzyl alcohol.

Oxidation: Formation of 5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid derivatives with additional functional groups.

Scientific Research Applications

Chemistry

In chemistry, 5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used to study the effects of halogenated benzoic acids on biological systems. Its derivatives may exhibit interesting biological activities, making it a candidate for drug discovery and development.

Medicine

In medicinal chemistry, 5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid and its derivatives are investigated for their potential as therapeutic agents. The presence of bromine and fluorine can enhance the pharmacokinetic properties of drug candidates, such as their metabolic stability and bioavailability.

Industry

In the industrial sector, this compound can be used in the synthesis of specialty chemicals and advanced materials. Its unique properties make it suitable for applications in electronics, coatings, and polymers.

Mechanism of Action

The mechanism of action of 5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of bromine and fluorine atoms can influence the compound’s binding affinity and selectivity towards these targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid with structurally or functionally related compounds, emphasizing substituent effects, physicochemical properties, and applications:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
5-Bromo-2-((4-fluorophenoxy)methyl)benzoic acid	(4-Fluorophenoxy)methyl at C2	C₁₄H₁₀BrFO₃	325.13	Inferred: Potential use in drug design due to fluorine’s bioavailability enhancement.	-
5-Bromo-2-(phenylamino)benzoic acid	Phenylamino at C2	C₁₃H₁₀BrNO₂	292.13	Exhibits intramolecular hydrogen bonding; studied as a nonsteroidal anti-inflammatory candidate.
5-Bromo-2,4-difluorobenzoic acid	Br at C5, F at C2 and C4	C₇H₃BrF₂O₂	235.00	High-purity agrochemical/pharmaceutical intermediate (93–99% yield).
5-Bromo-2-(thiophene-2-carboxamido)benzoic acid	Thiophene-2-carboxamido at C2	C₁₂H₉BrN₂O₃S	341.18	FabG enzyme inhibitor targeting antimicrobial resistance in ESKAPE pathogens.
Methyl 5-bromo-2-(1-naphthyl)benzoate	1-Naphthyl at C2, methyl ester at COOH	C₁₈H₁₃BrO₂	341.20	Ester derivative with increased lipophilicity; used in synthetic intermediates.
5-Bromo-2-{[3-(octyloxy)benzyl]sulfanyl}benzoic acid	Octyloxy-benzylsulfanyl at C2	C₂₂H₂₇BrO₃S	451.42	Long alkyl chain enhances membrane permeability; studied in protein-ligand interactions.
5-Bromo-2-(2H-1,2,3-triazol-2-yl)benzoic acid	1,2,3-Triazol-2-yl at C2	C₈H₅BrN₄O₂	269.05	Triazole group introduces π-stacking potential; used in orexin receptor antagonist synthesis.

Structural and Functional Insights

Substituent Effects on Solubility and Reactivity: The (4-fluorophenoxy)methyl group in the target compound likely improves lipophilicity compared to simpler analogs like 5-bromo-2,4-difluorobenzoic acid (). However, the free carboxylic acid group retains hydrogen-bonding capacity, enhancing water solubility relative to ester derivatives (e.g., Methyl 5-bromo-2-(1-naphthyl)benzoate, ).

Biological Activity: 5-Bromo-2-(phenylamino)benzoic acid () forms hydrogen-bonded dimers in its crystal structure, a feature critical for stabilizing drug-receptor interactions. This contrasts with the 5-bromo-2-(thiophene-2-carboxamido)benzoic acid (), where the thiophene moiety may enhance binding to bacterial FabG enzymes. The triazole and tetrazole derivatives () act as bioisosteres, mimicking carboxylic acids while improving metabolic stability .

Synthetic Accessibility :

• The target compound’s synthesis may parallel 5-bromo-2-[(2-chlorophenyl)methoxy]benzoic acid (), which is prepared via nucleophilic substitution. In contrast, 5-Bromo-2-(4-fluorophenyl)-3-methylsulfinyl-1-benzofuran () requires oxidation steps, reflecting the complexity of heterocyclic systems .